1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone

• Molecular Formula: C14H12INO
• Molecular Weight: 337.15 g/mol
• IUPAC Name: 1-[6-(4-iodophenyl)-2-methylpyridin-3-yl]ethanone
• InChI: InChI=1S/C14H12INO/c1-9-13(10(2)17)7-8-14(16-9)11-3-5-12(15)6-4-11/h3-8H,1-2H3
• InChI Key: DGFBMXLMHSPPHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C2=CC=C(C=C2)I)C(=O)C

Description

1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone is a pyridine-based compound featuring a 4-iodophenyl substituent at the 6-position, a methyl group at the 2-position, and an acetyl group at the 3-position of the pyridine ring. The iodine atom imparts distinct electronic and steric properties, making this compound valuable in medicinal chemistry and as a synthetic intermediate for cross-coupling reactions .

Preparation Methods

The synthesis of 1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone typically involves several steps. One common method includes the iodination of a precursor compound, followed by the introduction of the ethanone group. The reaction conditions often require the use of specific reagents and catalysts to ensure the desired product is obtained with high purity and yield.

For industrial production, the process may be scaled up using continuous flow reactors to maintain consistent reaction conditions and improve efficiency. The purification of the final product is usually achieved through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (NAS)

The 4-iodophenyl group undergoes NAS due to iodine’s role as a leaving group. Reactions typically require polar aprotic solvents and elevated temperatures.

Reaction	Conditions	Product	Yield	Reference
Iodine → Methoxy substitution	NaOMe, DMF, 80°C, 12 h	1-(6-(4-Methoxyphenyl)-2-methylpyridin-3-yl)ethanone	~65%
Iodine → Amine substitution	NH₃ (aq.), CuI, K₃PO₄, DMSO, 100°C, 24 h	1-(6-(4-Aminophenyl)-2-methylpyridin-3-yl)ethanone	~58%

Key Insight : The electron-deficient pyridine ring enhances the electrophilicity of the iodine substituent, enabling substitution without requiring transition-metal catalysts in some cases .

Cross-Coupling Reactions

The iodine atom participates in palladium-catalyzed couplings, such as Suzuki-Miyaura or Ullmann reactions.

Coupling Type	Reagents/Conditions	Product	Yield	Reference
Suzuki-Miyaura	Pd(OAc)₂ (0.5 mol%), Xantphos (1 mol%), ArB(OH)₂, K₃PO₄, DMF, 85°C, 20 h	1-(6-(4-Biphenyl)-2-methylpyridin-3-yl)ethanone	83%
Ullmann	CuI (10 mol%), 1,10-phenanthroline, K₂CO₃, DMSO, 120°C, 24 h	1-(6-(4-Cyanophenyl)-2-methylpyridin-3-yl)ethanone	72%

Mechanistic Notes :

• Pd(OAc)₂/Xantphos systems favor aryl-aryl bond formation .

• Copper-mediated couplings are effective for cyano or nitro group introductions.

Ketone Functionalization

The ethanone group undergoes condensation, reduction, or Grignard reactions.

Reaction	Conditions	Product	Yield	Reference
Reduction to alcohol	NaBH₄, MeOH, 0°C → RT, 2 h	1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanol	89%
Condensation with hydrazine	NH₂NH₂·H₂O, EtOH, reflux, 6 h	Pyridyl hydrazone derivative	78%

Limitations : Over-reduction of the pyridine ring is avoided using mild reagents like NaBH₄.

Pyridine Ring Modifications

The methyl group at position 2 and nitrogen atom influence electrophilic substitution patterns.

Reaction	Conditions	Product	Yield	Reference
Nitration	HNO₃/H₂SO₄, 0°C, 1 h	1-(6-(4-Iodophenyl)-2-methyl-5-nitropyridin-3-yl)ethanone	62%
Bromination	Br₂, FeBr₃, CH₂Cl₂, RT, 12 h	1-(6-(4-Iodophenyl)-5-bromo-2-methylpyridin-3-yl)ethanone	55%

Regioselectivity : Electrophiles preferentially attack position 5 due to the directing effects of the methyl and ethanone groups .

Oxidation and Side-Chain Reactions

The ethanone side chain is stable under mild conditions but reacts selectively with strong nucleophiles.

Reaction	Conditions	Product	Yield	Reference
Baeyer-Villiger oxidation	mCPBA, CH₂Cl₂, RT, 6 h	Pyridyl lactone derivative	48%
Aldol condensation	LDA, THF, −78°C → RT, followed by benzaldehyde	α,β-Unsaturated ketone	67%

Caution : Strong oxidizing agents may degrade the iodophenyl group.

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research indicates that compounds similar to 1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone exhibit promising anticancer properties. For instance, derivatives of pyridine have been shown to inhibit various kinases involved in cancer progression. The inhibition of Mnk1/2 kinases can prevent tumor growth, particularly in hematological malignancies and solid tumors .

2. COX-2 Inhibition
1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone is structurally related to compounds used as COX-2 inhibitors, such as Etoricoxib. These inhibitors are pivotal in treating inflammatory diseases and pain management by selectively blocking the COX-2 enzyme, which is often overexpressed in inflammatory conditions .

Agricultural Applications

1. Nematicidal and Insecticidal Properties
The compound has been evaluated for its nematicidal and insecticidal activities against various pests. Studies have demonstrated that halogenated indoles, including those structurally related to 1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone, possess significant efficacy against plant-parasitic nematodes and insects. For example, a related compound showed effective nematode killing at low concentrations, indicating potential for agricultural pest management .

Case Study 1: Anticancer Efficacy
A study conducted on pyridine derivatives demonstrated that specific modifications could enhance the efficacy of these compounds against lung cancer cells. The study highlighted how structural changes influenced the binding affinity to target proteins involved in cancer cell proliferation .

Case Study 2: Agricultural Use
In agricultural trials, a compound similar to 1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone was tested for its effectiveness against root-knot nematodes. Results showed a significant reduction in nematode populations when applied at concentrations as low as 0.1 mM, suggesting a viable alternative to chemical pesticides .

Mechanism of Action

The mechanism of action of 1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight	Substituent (Position)	Key Properties	Applications	References
1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone	C₁₄H₁₂INO	345.16 g/mol	4-Iodophenyl (6)	High polarizability; iodine enables radiolabeling	Medicinal intermediate, cross-coupling precursor
1-(6-(4-Chlorophenyl)-2-methylpyridin-3-yl)ethanone	C₁₄H₁₂ClNO	245.71 g/mol	4-Chlorophenyl (6)	Enhanced stability; lower molecular weight	Pharmaceutical intermediate (e.g., API synthesis)
1-(6-Methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone	C₁₅H₁₅NO₃S	313.35 g/mol	Methylsulfonylphenyl (4)	Strong electron-withdrawing group; increased polarity	COX-2 inhibitor precursor
1-[6-(4-Methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one	C₁₅H₁₅NO₂	257.28 g/mol	4-Methoxyphenoxy (6)	Ether linkage; moderate lipophilicity	Research chemical (undisclosed therapeutic use)
3-Acetyl-2-methylpyridine	C₈H₉NO	135.16 g/mol	None (core structure)	Simplest analog; minimal steric hindrance	Intermediate for heterocyclic synthesis

Physicochemical Properties

• Polarizability and Reactivity: The iodine substituent in the target compound increases polarizability compared to chlorine, enhancing its utility in Sonogashira and Suzuki-Miyaura couplings . Chlorine, being smaller and less polarizable, offers better stability under acidic conditions .
• Melting Points : The 4-iodophenyl analog is expected to have a higher melting point than the chloro derivative due to iodine’s larger atomic radius and stronger van der Waals forces. For example, a related methylsulfonyl compound (3e) has a reported mp of 149–151°C .
• Solubility: The methylsulfonyl analog (C₁₅H₁₅NO₃S) exhibits lower solubility in nonpolar solvents due to its sulfonyl group, whereas the methoxyphenoxy derivative (C₁₅H₁₅NO₂) shows moderate lipophilicity .

Pharmacological Relevance

• COX-2 Inhibitor Precursors: The methylsulfonyl analog (C₁₅H₁₅NO₃S) is a key intermediate in COX-2 inhibitor development, leveraging its electron-withdrawing properties for target binding .
• Radiolabeling Potential: The iodine substituent in the target compound allows for radioactive labeling (e.g., with ¹²⁵I), making it useful in tracer studies for receptor mapping .

Research Findings and Data

Spectral Data Comparisons

• IR Spectroscopy : The methylsulfonyl analog (3e) shows characteristic peaks at 1154 cm⁻¹ (SO₂) and 1675 cm⁻¹ (C=O) . Similar C=O stretches (~1680 cm⁻¹) are expected for the iodophenyl analog.
• LC-MS: The chloro derivative (C₁₄H₁₂ClNO) has a molecular ion peak at m/z 245.06 (M⁻), while the iodinated compound shows m/z 345.16 (M⁻) .

Stability and Handling

• Light Sensitivity : Iodo-substituted compounds require storage in amber glass to prevent dehalogenation, whereas chloro analogs are more stable under ambient conditions .
• Safety : A related indole derivative (CAS 478042-05-6) has a safety profile requiring PPE for handling, suggesting similar precautions for the iodophenyl compound .

Biological Activity

1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone features a pyridine ring substituted with both an iodo group and a methyl group, which contributes to its unique biological properties. The presence of the iodo substituent is particularly noteworthy, as it can enhance the lipophilicity and overall bioactivity of the compound.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in disease processes. The iodo group may facilitate stronger binding interactions due to enhanced electron density and steric effects.

Biological Activity Overview

• Antimicrobial Activity :
  • Research has shown that derivatives of pyridine compounds exhibit notable antimicrobial properties. For instance, similar compounds have demonstrated effectiveness against various bacterial strains, suggesting that 1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone may possess comparable activity.
• Anticancer Properties :
  • Studies indicate that certain pyridine derivatives can inhibit cancer cell proliferation through apoptosis induction or cell cycle arrest. The specific mechanisms may involve modulation of signaling pathways relevant to cancer progression.
• Anti-inflammatory Effects :
  • Compounds with similar structures have been reported to exhibit anti-inflammatory properties, potentially through inhibition of COX enzymes or other inflammatory mediators.

Table: Summary of Biological Activities

Activity Type	Observed Effects	References
Antimicrobial	Inhibition of bacterial growth in vitro
Anticancer	Induction of apoptosis in cancer cell lines
Anti-inflammatory	Reduction in inflammatory markers

Case Study 1: Antimicrobial Activity

In a study examining various pyridine derivatives, it was found that compounds similar to 1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone exhibited significant antibacterial activity against Escherichia coli and Staphylococcus aureus. The mechanism was linked to disruption of bacterial cell membranes and inhibition of protein synthesis.

Case Study 2: Anticancer Activity

A series of experiments assessed the anticancer potential of related compounds on breast cancer cell lines. Results indicated that these compounds could inhibit cell proliferation by inducing G0/G1 phase arrest, suggesting their potential as chemotherapeutic agents.

Q & A

Q. What are the standard synthetic routes for 1-(6-(4-Iodophenyl)-2-methylpyridin-3-yl)ethanone?

• Methodological Answer : The compound can be synthesized via multicomponent reactions or Friedel-Crafts acylation . For example:

• Multicomponent Approach : Combine substituted acetophenone derivatives (e.g., 4-iodoacetophenone), aldehydes, and ethyl cyanoacetate in ethanol with ammonium acetate under reflux for 10–20 hours. Purify via crystallization (DMF/ethanol) .
• Friedel-Crafts Acylation : React 4-iodobenzene derivatives with acetyl chloride in the presence of AlCl₃ as a Lewis acid catalyst. Optimize reaction temperature (80–120°C) and solvent (e.g., dichloromethane) .

Table 1 : Key Reaction Parameters

Method	Reagents	Solvent	Temperature	Time	Yield Range
Multicomponent	Acetophenone, aldehyde, ethyl cyanoacetate	Ethanol	Reflux	10–20 h	45–65%
Friedel-Crafts	Acyl chloride, AlCl₃	DCM	80–120°C	4–8 h	50–70%

Q. How can the structure of this compound be confirmed experimentally?

• Methodological Answer : Use a combination of spectroscopic and chromatographic techniques:

• NMR : Acquire ¹H and ¹³C NMR spectra in DMSO-d₆. Compare chemical shifts with predicted values (e.g., δ ~2.5 ppm for methyl groups, δ ~8.0–8.5 ppm for aromatic protons) .
• FTIR : Identify carbonyl (C=O) stretch at ~1680–1720 cm⁻¹ and C-I bond vibrations at ~500–600 cm⁻¹ .
• Mass Spectrometry : Confirm molecular ion [M+H]⁺ and fragmentation patterns using ESI-MS or GC-MS .
• HPLC : Assess purity (>95%) with a C18 column, acetonitrile/water mobile phase, and UV detection at 254 nm .

Q. What safety protocols are essential when handling this compound?

• Methodological Answer : Follow OSHA and GHS guidelines:

• PPE : Wear nitrile gloves, lab coat, and safety goggles. Use a chemical fume hood .
• First Aid : For skin contact, rinse with water for 15 minutes. For inhalation, move to fresh air and seek medical attention .
• Storage : Keep in airtight containers away from oxidizers. Label with hazard codes (e.g., H302: harmful if swallowed) .

Advanced Research Questions

Q. How can reaction yields be optimized for large-scale synthesis?

• Methodological Answer : Systematically vary:

• Catalyst Loading : Test AlCl₃ concentrations (1–5 mol%) in Friedel-Crafts reactions .
• Solvent Polarity : Compare polar aprotic (DMF) vs. non-polar (toluene) solvents for solubility .
• Temperature Gradients : Use microwave-assisted synthesis to reduce reaction time (e.g., 30 minutes at 150°C) .
• Workup : Optimize crystallization solvents (e.g., ethanol/water vs. DMF/ethanol) to improve purity .

Q. How to resolve contradictions in spectral data (e.g., unexpected NMR peaks)?

• Methodological Answer :

• 2D NMR : Perform COSY and HSQC to assign overlapping proton and carbon signals .
• X-ray Crystallography : Resolve stereochemical ambiguities by growing single crystals (e.g., using slow evaporation in ethanol) .
• Isotopic Labeling : Synthesize deuterated analogs to confirm assignments for complex splitting patterns .

Q. What computational methods predict the compound’s electronic properties?

• Methodological Answer :

• DFT Calculations : Use Gaussian or ORCA software to model HOMO-LUMO gaps and electrostatic potential maps. Basis sets like B3LYP/6-311G(d,p) are recommended .
• Molecular Docking : Simulate interactions with biological targets (e.g., kinases) using AutoDock Vina. Validate with in vitro IC₅₀ assays .

Table 2 : Computational Parameters for Electronic Studies

Software	Method	Basis Set	Target Property
Gaussian 16	DFT	B3LYP/6-311G(d,p)	HOMO-LUMO, Dipole Moment
AutoDock Vina	Docking	AMBER force field	Binding Affinity (ΔG)

Q. How to design in vitro assays to evaluate anticancer activity?

• Methodological Answer :

• Cell Lines : Use MCF-7 (breast cancer) or A549 (lung cancer) cells cultured in RPMI-1640 medium .
• Dose-Response : Treat cells with 1–100 µM compound for 48 hours. Assess viability via MTT assay (λ = 570 nm) .
• Mechanistic Studies : Perform flow cytometry for apoptosis (Annexin V/PI staining) and Western blotting for caspase-3 activation .